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Compound of Interest

Compound Name: 6-Ethylpyrimidine-2,4,5-triamine
CAS No.: 102170-34-3
Cat. No.: B027758
Get Quote
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Executive Summary

6-Ethylpyrimidine-2,4,5-triamine (CAS: Analogous to 35975-30-1 family) exhibits a distinct
solubility contrast driven by its hybrid polar/lipophilic structure.

o DMSO (Dimethyl Sulfoxide): The primary solvent of choice. It offers high solubility (>50
mg/mL) by effectively disrupting the strong intermolecular hydrogen bonding of the crystal
lattice while accommodating the lipophilic ethyl chain.

o Water: Exhibits poor solubility in its neutral free-base form (<5 g/L). However, solubility is pH-
dependent; the compound becomes highly soluble in aqueous acidic buffers (pH < 4) due to
protonation of the pyrimidine ring nitrogens and exocyclic amino groups.

Recommendation: Prepare high-concentration stock solutions (10-100 mM) in DMSO for long-
term storage. For biological assays, dilute the DMSO stock into the aqueous medium, ensuring
the final DMSO concentration remains below the toxicity threshold (typically <0.1-1%).

Physicochemical Profile & Mechanism
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To understand the solubility behavior, we must analyze the molecular interactions.

Structural Impact on

Property Value (Estimated/Analog*) .
Solubility

] Small molecule, kinetically fast
Molecular Weight ~153.18 g/mol ) ]
dissolution.

The ethyl group adds
) o lipophilicity compared to 2,4,5-
LogP (Lipophilicity) ~0.2t0 0.8 o o
triaminopyrimidine (LogP -0.8),

reducing water solubility.

The molecule is a base. At
neutral pH (7.0), a significant

pKa (Basic) ~7.5-8.2 fraction remains unprotonated
(neutral), leading to

aggregation and precipitation.

Creates a high-energy crystal
H-Bond Donors 3 (Amino groups) lattice that resists dissolution in

non-polar solvents.

*Values derived from structural analogs 2,4,6-triaminopyrimidine and 2,4,5-triamino-6-
hydroxypyrimidine.[1]

Solvation Mechanism Diagram

The following diagram illustrates why DMSO is superior for the free base, while acid is required
for water solubility.
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Caption: Mechanistic comparison of solvent interactions. DMSO dissolves via H-bond
acceptance; Acidic water dissolves via ionization.

Experimental Protocols

Protocol A: Preparation of 100 mM Stock Solution
(DMSO)

Best for: Chemical synthesis, compound libraries, and long-term storage (-20°C).

Calculate Mass: For 10 mL of 100 mM stock:

(Adjust based on exact batch molecular weight).

Weighing: Weigh the powder into a glass vial (avoid plastic if storing >1 week).

Solvent Addition: Add anhydrous DMSO (Grade =>99.9%).

Dissolution: Vortex for 30—60 seconds. The solution should become clear and colorless to

pale yellow.
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o Troubleshooting: If particles persist, sonicate at 35°C for 5 minutes.

 Sterilization (Optional): If used for cell culture, filter through a 0.22 um PTFE or Nylon syringe
filter (Do not use cellulose acetate).

Protocol B: Preparation of Aqueous Solution (Acid-
Assisted)

Best for: Immediate use in aqueous reactions where DMSO is contraindicated.
¢ Suspension: Suspend the compound in water (it will likely be cloudy).
 Acidification: Dropwise add 1M HCI or 1M H2SOa4 while stirring.

e Monitoring: Monitor clarity. As pH drops below ~4.0, the "salt" form (hydrochloride or sulfate)
will form, and the solution will turn clear.

» Buffering: Once dissolved, you can slowly back-titrate with NaOH to pH 6—7 only if the
concentration is low (<1 mM). At high concentrations, neutralizing will cause reprecipitation.

Application Guide & Stability
Stability in Solution

o DMSO: High stability. Store at -20°C. Avoid repeated freeze-thaw cycles (aliquot into single-
use vials). DMSO is hygroscopic; keep tightly sealed to prevent water absorption, which can
cause precipitation.

o Water: Susceptible to oxidation over time (amino groups can oxidize to nitro/nitroso species).
Prepare fresh.

Solvent Selection Decision Tree
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Caption: Workflow for selecting the appropriate solvent vehicle based on experimental
constraints.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1.2,4,6-Triaminopyrimidine | 1004-38-2 [chemicalbook.com]

e To cite this document: BenchChem. [Technical Guide: Solubility Profile of 6-Ethylpyrimidine-
2,4,5-triamine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b027758/docs#technical-guide-solubility-profile-of-6-
ethylpyrimidine-2-4-5-triamine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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